BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Topaz Model Training: Technical Support Center

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Topaz

Cat. No.: B1169500

This guide provides troubleshooting advice and frequently asked questions to help
researchers, scientists, and drug development professionals improve the accuracy of Topaz
model training for cryo-electron microscopy (cryo-EM) particle picking.

Frequently Asked Questions (FAQSs)
Q1: My Topaz training curve has not plateaued. What should | do?

If the average precision curve on your training plot is still increasing, it indicates the model has
not yet converged. You should try increasing the number of training epochs to allow the model
more time to learn from the data.[1]

Q2: The precision of my model is very low (e.g., below 0.1). Is this a problem?

Not necessarily. The average precision values are relative, and the most important indicator is
a monotonically increasing curve, which shows the model is learning.[1] Even with a low
absolute precision value, it's crucial to extract particles and evaluate their quality to determine
the model's performance.[1]

Q3: How can | reduce the training time without significantly impacting model performance?

You can enable "pretrained initialization" to use a pre-trained model as a starting point. This
can decrease the required training time while having a minimal effect on the final model's
performance.[1]

Q4: What is the difference between the Topaz Train and Topaz Cross Validation jobs?
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The Topaz Train job trains a single model with a specified set of parameters. In contrast, the
Topaz Cross Validation job runs multiple training instances while varying a selected parameter
to find its optimal value.[2] It then uses this optimal value to perform a final training run.[2]
While cross-validation is more thorough, it is significantly slower.[2]

Q5: When should | use the autoencoder functionality during training?

The autoencoder can improve classifier performance when you have a small number of labeled
data points (particles). Arecommended approach is to use an autoencoder weight of 10/N
when N (the number of labeled particles) is less than or equal to 250.[2] If you have more than
250 labeled particles, it is recommended to set the autoencoder weight to 0, as it may
otherwise negatively affect performance due to over-regularization.[2]

Troubleshooting Guide

Issue 1: Poor Particle Picking Accuracy or Many False
Positives

If your trained model is picking non-patrticle features like ice contaminants or carbon edges, or
IS missing obvious particles, consider the following solutions.[3]

Root Cause Analysis & Solutions:

o Suboptimal Training Data: The initial set of manually picked particles may not be
representative of the entire dataset.

o Solution: Ensure your training set includes various views and particle orientations. It may
be necessary to perform additional rounds of manual picking to create a more robust and
diverse training set.

 Incorrect Expected Number of Particles: This parameter is crucial for model performance.

o Solution: Use the Topaz Cross Validation job to optimize the Expected Number of
Particles parameter.[1] This can significantly improve picking accuracy.

» Inadequate Preprocessing: Micrographs that are not properly downsampled or normalized
can lead to poor training outcomes.
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o Solution: Always downsample your micrographs before training.[2][4][5] This reduces
memory load and can improve performance.[2] For example, a downsampling factor of 16
is recommended for a K2 Super Resolution dataset.[2] Follow downsampling with
normalization to standardize the pixel values across micrographs.[5]

Issue 2: Slow Model Training or Failure to Converge

When training takes an excessive number of epochs to show improvement or fails to converge,
parameter tuning is often necessary.[6]

Root Cause Analysis & Solutions:

e Learning Rate: If the learning rate is too high, the model may approach an optimum quickly
but then fail to converge. If it's too low, training will be very slow.

o Solution: Experiment with different learning rates. The Topaz Cross Validation job can be
used to find an optimal value.[2]

e Minibatch Size: This parameter affects both accuracy and training time.

o Solution: Smaller values for the minibatch size can improve model accuracy but will
increase the training time.[2] Conversely, a larger minibatch size will speed up training but
may lead to a less accurate model. Adjust this parameter based on your available
computational resources and desired accuracy.

* Number of Epochs and Epoch Size: Insufficient training iterations will result in an
undertrained model.

o Solution: Increase the Number of Epochs to allow the model to see the entire dataset
more times.[2][6] Increasing the Epoch Size will increase the number of updates per
epoch, leading to more training within each epoch at the cost of speed.[2]

Data Presentation: Key Training Parameters

The following table summarizes key parameters in Topaz training, their function, and typical
recommendations.
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Parameter

Description

Recommended
Value/Action

Downsampling Factor

Factor by which to reduce
micrograph resolution to
improve performance and

reduce memory usage.[2]

Highly recommended. A factor
of 16 is suggested for K2

Super Resolution data.[2]

Learning Rate

Determines the extent to which
model weights are updated

during training.[2]

Use cross-validation to find the
optimal value. Higher values

risk overshooting the optimum.

[2]

Minibatch Size

The number of examples used

in each training batch.[2]

Lower values can improve
accuracy but increase training
time.[2]

Number of Epochs

The number of times the
training process iterates

through the entire dataset.[2]

Increase if the model has not
converged. Topaz
automatically outputs the

model from the best epoch.[1]

[2]

Expected Number of Particles

An estimate of the number of

particles per micrograph.

A critical parameter to
optimize. Use cross-validation

for best results.[1]

Loss Function

The function used to calculate
the model's error during

training.

GE-binomial is recommended
as it has been shown to
perform well compared to other

options.[2]

L2 Regularization

A parameter to prevent model

overfitting.

Values less than 1 can improve
performance, while values
greater than 1 may impede

training.[2]

Train-Test Split

The fraction of the dataset to
be used for testing the model's

performance on unseen data.

[2]

It is highly recommended to
use a split greater than 0 (e.g.,
0.2 for an 80/20 split).[2]
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Experimental Protocols
Protocol 1: Standard Topaz Training Workflow

» Preprocessing:

o Downsample micrographs using topaz downsample. It is recommended to downsample
so that the particle diameter is less than the receptive field of the model (e.g., < 70 pixels).

[7]

o Normalize the downsampled micrographs using topaz normalize to standardize pixel
values.[5]

e Training:

o Execute the topaz train command with your preprocessed micrographs and initial particle
picks.

o Specify key parameters such as --learning-rate, --minibatch-size, and --num-epochs.
o Use a train-test split to monitor for overfitting.
o Evaluation:

o Monitor the training and testing plots. The testing plot is the better indicator of the model's
generalization performance.[2] The y-axis represents precision, and the x-axis shows the
epoch.[2]

o Particle Extraction:

o Use the trained model with the topaz extract command to pick particles from the full set of
micrographs.

o Adjust the extraction threshold to balance precision and recall based on downstream
processing results.

Protocol 2: Optimizing Parameters with Cross-Validation

e Setup:
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o Prepare your preprocessed micrographs and initial particle picks as in the standard
workflow.

e Execution:
o Run the Topaz Cross Validation job instead of the standard Topaz Train job.[2]
o Select the parameter you wish to optimize (e.g., Expected Number of Particles).

o Specify the number of cross-validation folds, an initial value for the parameter, and the
increment value.[2]

e Analysis:

o The job will test different values for the specified parameter across different subsets of the
data.

o It will then perform a final training run using the determined optimal parameter value.[2]
» Extraction:

o Proceed with particle extraction using the optimized model generated by the cross-
validation job.

Visualizations
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Caption: Standard workflow for training a Topaz model.
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Caption: Decision tree for troubleshooting Topaz training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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